Cas no 70558-11-1 (6-Chloro-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 6-Chloro-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 70558-11-1
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD08544339
• CID: 975317
• PubChem ID: 12510544
• Update Time: 2025-05-20

6-Chloro-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine
• 6-CHLORO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE
• 6-Chloro-3,4-dihydro-2H-benzo[1,4]oxazine
• 6-chloro-3,4-dihydro-2h-benzo[1,4]oxazine hydrochloride
• 3,4-dihydro-6-chloro-2H-1,4-benzoxazine
• 6-Chlor-3,4-dihydro-2H-1,4-benzo-oxazin
• 6-chloro-benzomorpholine
• chlorodihydrobenzoxazine
• VT1094
• 2H-1,4-Benzoxazine, 6-chloro-3,4-dihydro-
• 6-Chloro-3,4-dihydro-2H-benzo[1,4]oxazine 1HCl salt
• WMVHXRNLZBQWFK-UHFFFAOYSA-N
• SBB088344
• AB45772
• RP10478
• CM10578
• AS06388
• SY130738
• AB0088452
• 6-ch
• 70558-11-1
• Z1198179941
• 3-Chloro-4-methoxybenzylalcohol
• FT-0680936
• SCHEMBL304035
• EN300-91775
• DTXSID40500872
• J-518544
• DD-0714
• A917956
• 6-Chloro-3,4-dihydro-2H-1,4-benzoxazine, AldrichCPR
• AKOS005072477
• MFCD08544339
• 6-Chloro-3,4-dihydro-2h-1,4-benzoxazine;
• 6-Chloro-3,4-dihydro-2H-1,4-benzoxazine

• MDL： MFCD08544339
• Inchi： 1S/C8H8ClNO/c9-6-1-2-8-7(5-6)10-3-4-11-8/h1-2,5,10H,3-4H2
• InChI Key： WMVHXRNLZBQWFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NCCO2

Computed Properties

• Exact Mass: 169.02900
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.253±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 33-34 ºC (cyclohexane )
• Boiling Point: 104-106 ºC (0.004 Torr)
• Flash Point: 123.8±27.3 ºC,
• Solubility: Very slightly soluble (0.9 g/l) (25 º C),
• PSA: 21.26000
• LogP: 2.28230

6-Chloro-3,4-dihydro-2H-1,4-benzoxazine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6-Chloro-3,4-dihydro-2H-1,4-benzoxazine

6-Chloro-3,4-dihydro-2H-1,4-benzoxazine: A Comprehensive Overview

6-Chloro-3,4-dihydro-2H-1,4-benzoxazine, also known by its CAS number 70558-11-1, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing a benzene ring fused with an oxazine ring. The presence of a chlorine atom at the 6-position of the benzene ring introduces unique electronic and structural properties that make this compound valuable for various applications.

The structure of 6-Chloro-3,4-dihydro-2H-1,4-benzoxazine consists of a benzene ring fused with a partially saturated oxazine ring. The oxazine ring contains one oxygen atom and two nitrogen atoms in a six-membered ring system. The dihydro designation indicates that two hydrogen atoms are present in the unsaturated portion of the oxazine ring. This structural arrangement provides the compound with a rigid framework and potential sites for functionalization.

Recent studies have highlighted the importance of benzoxazines as precursors for advanced materials such as polybenzoxazines (PBOs). These polymers exhibit excellent thermal stability and mechanical properties, making them suitable for high-performance applications in aerospace and automotive industries. The incorporation of chlorine into the benzoxazine structure can further enhance these properties by introducing electron-withdrawing effects that stabilize the polymer network.

In terms of synthesis, 6-Chloro-3,4-dihydro-2H-1,4-benzoxazine can be prepared through various routes. One common method involves the condensation reaction between chlorobenzaldehyde and an amine derivative in the presence of an acid catalyst. This reaction forms a Schiff base intermediate, which undergoes cyclization to yield the final benzoxazine product. Researchers have explored green chemistry approaches to optimize this synthesis process, reducing environmental impact while maintaining high yields.

The physical properties of 6-Chloro-3,4-dihydro-2H-1,4-benzoxazine include a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. These properties make it suitable for use in organic synthesis reactions and as an intermediate in material science applications.

One area where 6-Chloro-3,4-dihydro-2H-1,4-benzoxazine has shown promise is in drug discovery. Its rigid structure and ability to form hydrogen bonds make it an attractive candidate for designing bioactive molecules. Recent studies have explored its potential as a kinase inhibitor and anticancer agent. For instance, researchers have reported that derivatives of this compound exhibit selective inhibition against certain protein kinases involved in cancer cell proliferation.

In addition to its role in drug discovery, 6-Chloro-containing benzoxazines are being investigated for their applications in optoelectronics. The aromaticity and conjugation within the molecule enable it to absorb light across a broad spectrum, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in this field have focused on optimizing the electronic properties of these compounds through functional group modifications.

The latest research on CAS No 70558-based compounds has also delved into their environmental impact and biodegradation potential. Understanding the fate of these compounds in natural ecosystems is crucial for ensuring sustainable practices in their production and application. Studies have shown that under aerobic conditions, certain derivatives can undergo microbial degradation; however, further research is needed to fully characterize their environmental behavior.

In conclusion, 6-Chloro-dihydrobenzoxazine, with its unique structural features and versatile applications across multiple disciplines, continues to be a focal point for scientific exploration. As advancements in synthetic methods and material characterization techniques unfold, this compound is poised to play an even more significant role in shaping future technologies.